Cas no 176970-45-9 (5-(4-fluorophenyl)pentanenitrile)

• Product Name: 5-(4-fluorophenyl)pentanenitrile
• CAS No: 176970-45-9
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 6060344
• PubChem ID: 82468205
• Update Time: 2025-07-02

5-(4-fluorophenyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)pentanenitrile
• 176970-45-9
• EN300-1854812

• Inchi： 1S/C11H12FN/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h5-8H,1-4H2
• InChI Key： YOBHCOYQGYYKJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCCC#N

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 5-(4-fluorophenyl)pentanenitrile

Introduction to 5-(4-fluorophenyl)pentanenitrile (CAS No. 176970-45-9)

5-(4-fluorophenyl)pentanenitrile, chemically designated as 5-(4-fluorophenyl)pentanenitrile, is a significant compound in the realm of organic chemistry and pharmaceutical research. With the CAS number CAS No. 176970-45-9, this molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a nitrile group and a fluorinated aromatic ring makes it a compound of interest for synthetic chemists and medicinal researchers.

The molecular structure of 5-(4-fluorophenyl)pentanenitrile consists of a five-carbon chain attached to a nitrile group, with a fluorophenyl substituent at the fourth carbon position. This configuration imparts specific electronic and steric properties that can influence its reactivity and interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic profiles of molecules, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. Research has demonstrated that the introduction of fluorine atoms can lead to more potent and selective drug candidates. For instance, studies have shown that fluorinated aromatic rings can increase the lipophilicity of molecules, thereby improving their ability to cross cell membranes and reach their target sites more effectively.

The synthesis of 5-(4-fluorophenyl)pentanenitrile involves multi-step organic reactions, typically starting from readily available precursors such as 4-fluorobenzaldehyde and pentanenitrile. The reaction sequence often includes condensation, reduction, and functional group transformations to achieve the desired product. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the key areas where 5-(4-fluorophenyl)pentanenitrile shows promise is in the development of novel therapeutic agents. Its structural features make it a suitable candidate for further derivatization, allowing researchers to explore its potential in various therapeutic domains. For example, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The nitrile group can serve as a handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The role of computational chemistry in understanding the behavior of 5-(4-fluorophenyl)pentanenitrile cannot be overstated. Molecular modeling techniques have been utilized to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies help in designing more effective drug candidates by identifying optimal molecular structures and predicting their binding affinities.

In conclusion, 5-(4-fluorophenyl)pentanenitrile (CAS No. 176970-45-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and the presence of fluorine make it an attractive molecule for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.